5α-Pregnane-3β,20(S)-diol
5α-Pregnane-3β,20(S)-diol
Brand Name:
Vulcanchem
CAS No.:
566-56-3
VCID:
VC0045233
InChI:
InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C21H36O2
Molecular Weight:
320.5 g/mol
5α-Pregnane-3β,20(S)-diol
CAS No.: 566-56-3
Reference Standards
VCID: VC0045233
Molecular Formula: C21H36O2
Molecular Weight: 320.5 g/mol
| CAS No. | 566-56-3 |
|---|---|
| Product Name | 5α-Pregnane-3β,20(S)-diol |
| Molecular Formula | C21H36O2 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (3S,5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C21H36O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22-23H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | YWYQTGBBEZQBGO-ZVPCKFNKSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)O |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C)O |
| Synonyms | (3β,5α,20S)-Pregnane-3,20-diol; 5α-Pregnane-3β,20α-diol; 3β,20α-Dihydroxy-5α-pregnane; Allopregnane-3β,20α-diol; Pregnanediol IV; UC 1019; |
| PubChem Compound | 101767 |
| Last Modified | Nov 11 2021 |
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